Cas no 62222-21-3 (Hexanoic acid, 6-(methylamino)-, methyl ester)

Hexanoic acid, 6-(methylamino)-, methyl ester structure
62222-21-3 structure
Product Name:Hexanoic acid, 6-(methylamino)-, methyl ester
CAS No:62222-21-3
MF:C8H17NO2
MW:159.2260825634
CID:453796
PubChem ID:21932559
Update Time:2025-04-19

Hexanoic acid, 6-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 6-(methylamino)-, methyl ester
    • methyl 6-(methylamino)hexanoate
    • 62222-21-3
    • DTXSID60620288
    • FT-0737455
    • EN300-7714231
    • PJTVZEFPLHVGHB-UHFFFAOYSA-N
    • SCHEMBL132440
    • Inchi: 1S/C8H17NO2/c1-9-7-5-3-4-6-8(10)11-2/h9H,3-7H2,1-2H3
    • InChI Key: PJTVZEFPLHVGHB-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCNC)=O

Computed Properties

  • Exact Mass: 159.12601
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

Hexanoic acid, 6-(methylamino)-, methyl ester Pricemore >>

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